molecular formula C9H16O5S B8570500 Ethyl 1-{[(methylsulfonyl)oxy]methyl}cyclobutanecarboxylate

Ethyl 1-{[(methylsulfonyl)oxy]methyl}cyclobutanecarboxylate

Cat. No. B8570500
M. Wt: 236.29 g/mol
InChI Key: ZMLIPBMANPUCIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 1-{[(methylsulfonyl)oxy]methyl}cyclobutanecarboxylate is a useful research compound. Its molecular formula is C9H16O5S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-{[(methylsulfonyl)oxy]methyl}cyclobutanecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-{[(methylsulfonyl)oxy]methyl}cyclobutanecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 1-{[(methylsulfonyl)oxy]methyl}cyclobutanecarboxylate

Molecular Formula

C9H16O5S

Molecular Weight

236.29 g/mol

IUPAC Name

ethyl 1-(methylsulfonyloxymethyl)cyclobutane-1-carboxylate

InChI

InChI=1S/C9H16O5S/c1-3-13-8(10)9(5-4-6-9)7-14-15(2,11)12/h3-7H2,1-2H3

InChI Key

ZMLIPBMANPUCIN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CCC1)COS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 1-(hydroxymethyl)cyclobutanecarboxylate (1.0 g, 6.3 mmol) and N,N-diethylethanamine (1.5 g, 8.2 mmol) in CH2Cl2 (30 ml) was added methanesulfonyl chloride (869 mg, 7.6 mmol). The mixture was stirred for 6 hours at ambient temperature. After dilution with CHCl3 and H2O, the organic layer was washed with H2O, dried over MgSO4, and concentrated in vacuo to give ethyl 1-{[(methylsulfonyl)oxy]methyl}cyclobutanecarboxylate (1.2 g).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
869 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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